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Compound of Interest

Compound Name: GSK239512

Cat. No.: B1672371 Get Quote

Technical Support Center: GSK239512
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, handling, and use of

GSK239512.

Frequently Asked Questions (FAQs)
Q1: What is GSK239512?

A1: GSK239512 is a potent and brain-penetrant antagonist of the histamine H3 receptor.[1] It is

utilized in research, particularly in studies related to cognitive dysfunction in neurodegenerative

disorders such as mild-to-moderate Alzheimer's disease.

Q2: What is the primary mechanism of action for GSK239512?

A2: GSK239512 functions by blocking the histamine H3 receptor. This receptor acts as a

presynaptic autoreceptor, and its inhibition leads to an increase in the release of histamine and

other neurotransmitters in the brain.[2][3]

Q3: What are the recommended storage conditions for GSK239512 powder and solutions?

A3: For long-term storage, the solid powder form of GSK239512 should be kept at -20°C for up

to 3 years. Once dissolved in a solvent, the stock solution should be stored at -80°C for up to 6
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months, or at -20°C for up to 1 month.[1] To prevent degradation from repeated freeze-thaw

cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.[1]

Q4: Is GSK239512 stable in solution?

A4: While specific stability data for GSK239512 in various solvents is not extensively published,

general best practices for storing small molecule solutions should be followed. For optimal

stability, store stock solutions at -80°C and minimize the number of freeze-thaw cycles.[1] The

use of freshly opened, anhydrous DMSO is recommended for preparing stock solutions, as

hygroscopic DMSO can negatively affect the solubility and stability of the compound.[1]

Solubility Data
The solubility of GSK239512 has been determined in Dimethyl Sulfoxide (DMSO). Data for

other common organic solvents such as ethanol, methanol, and acetonitrile is not readily

available in the public domain. Researchers should perform their own solubility tests for these

solvents if required.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Experimental
Conditions

DMSO 3.78 10.01
Sonication is

recommended.

DMSO 5 13.25

Requires sonication,

warming, and heating

to 60°C. Use of newly

opened DMSO is

advised.[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/gsk239512.html
https://www.medchemexpress.com/gsk239512.html
https://www.benchchem.com/product/b1672371?utm_src=pdf-body
https://www.benchchem.com/product/b1672371?utm_src=pdf-body
https://www.medchemexpress.com/gsk239512.html
https://www.medchemexpress.com/gsk239512.html
https://www.benchchem.com/product/b1672371?utm_src=pdf-body
https://www.medchemexpress.com/gsk239512.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Difficulty dissolving

GSK239512 in DMSO

- Insufficient solvent volume-

Compound has low solubility at

room temperature- DMSO has

absorbed water (hygroscopic)

- Ensure you are using the

correct solvent-to-compound

ratio based on the desired

concentration.- Gently warm

the solution up to 60°C and

use sonication to aid

dissolution.[1]- Use a fresh,

unopened bottle of anhydrous

or low-water content DMSO.[1]

Precipitation of GSK239512 in

stock solution upon storage

- Solution is supersaturated-

Improper storage temperature-

Freeze-thaw cycles

- Ensure the final

concentration does not exceed

the known solubility limit. If a

higher concentration is

needed, a different solvent

system may be required.-

Store stock solutions at -80°C

for long-term storage.[1]-

Aliquot the stock solution into

single-use vials to avoid

repeated freezing and thawing.

[1]

Precipitation when diluting

DMSO stock solution into

aqueous buffer

- Low solubility of GSK239512

in aqueous solutions- High

concentration of DMSO in the

final solution

- Perform a serial dilution to

minimize the concentration of

the DMSO stock added to the

aqueous buffer at once.-

Ensure the final concentration

of DMSO in your experimental

buffer is low, typically less than

0.5%, as higher concentrations

can be toxic to cells and may

cause the compound to

precipitate.
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
GSK239512 in DMSO
Materials:

GSK239512 powder (Molecular Weight: 377.48 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated scale

Pipettes

Sonicator

Heating block or water bath

Procedure:

Weighing the Compound: Accurately weigh out 3.77 mg of GSK239512 powder and transfer

it to a sterile vial.

Adding Solvent: Add 1 mL of anhydrous DMSO to the vial containing the GSK239512
powder. This will yield a final concentration of 10 mM.

Dissolution:

Vortex the solution briefly to mix.

If the compound is not fully dissolved, sonicate the vial for 10-15 minutes.

If necessary, gently warm the solution to 60°C while mixing until the solid is completely

dissolved.[1]

Storage:
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Once fully dissolved, allow the solution to cool to room temperature.

For immediate use, the solution can be kept at room temperature for a short period.

For long-term storage, aliquot the stock solution into smaller, single-use volumes and store

at -80°C.[1]
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Caption: Histamine H3 Receptor Signaling Pathway and the Antagonistic Action of

GSK239512.

Experimental Workflow: GSK239512 Stock Solution Preparation
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Caption: A logical workflow for the preparation of a GSK239512 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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